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Compound of Interest

Compound Name: Forestine

Cat. No.: B15589352 Get Quote

Despite significant interest in the chemical entity identified as Forrestine (C43H49NO18), a

thorough review of publicly accessible scientific literature and chemical databases reveals a

notable absence of information regarding its natural sources, synthetic pathways, and

biological functions. This report summarizes the current state of knowledge and highlights the

significant gaps that preclude the development of a comprehensive technical guide as initially

requested.

Presently, the primary source of information for Forrestine is its entry in the PubChem

database. This entry confirms its existence as a distinct chemical compound with a defined

molecular formula and structure. However, crucial data pertaining to its origins and synthesis

are not available within this or other related scientific repositories.

Chemical Identity of Forrestine
To facilitate future research and identification, the key chemical identifiers for Forrestine are

presented below.
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Identifier Value

Molecular Formula C43H49NO18

IUPAC Name

[(1S,3R,17S,18R,19R,20R,21S,22R,23R,24R,2

5R)-19,21,22,24-tetraacetyloxy-20-

(acetyloxymethyl)-25-hydroxy-3,13,14,25-

tetramethyl-6,15-dioxo-2,5,16-trioxa-11-

azapentacyclo[15.7.1.0¹,²⁰.0³,²³.0⁷,¹²]pentacosa-

7(12),8,10-trien-18-yl] benzoate

InChI

InChI=1S/C43H49NO18/c1-20-21(2)37(50)61-

34-32(60-38(51)27-14-11-10-12-15-27)36(59-

26(7)49)42(19-54-22(3)45)35(58-25(6)48)31(56-

23(4)46)29-33(57-24(5)47)43(42,41(34,9)53)62-

40(29,8)18-55-39(52)28-16-13-17-44-

30(20)28/h10-17,20-21,29,31-36,53H,18-

19H2,1-

9H3/t20-,21-,29+,31+,32-,33+,34-,35+,36-,40-,4

1?,42+,43-/m0/s1

InChIKey LBQLWUULERJYOL-ODYKAMSLSA-N

Canonical SMILES

C[C@H]1--INVALID-LINK--

O)O[C@]4(COC(=O)C5=C1N=CC=C5)C)OC(=

O)C)OC(=O)C)OC(=O)C)COC(=O)C)OC(=O)C)

OC(=O)C6=CC=CC=C6">C@@HC

Natural Sources and Synthesis: An Information Void
A comprehensive search for the natural origins of Forrestine has yielded no results. There is no

scientific literature detailing its isolation from any plant, animal, or microbial source. This

suggests that Forrestine may be a synthetic compound or a natural product of an exceptionally

rare or unstudied organism.

Similarly, there are no published methods for the chemical synthesis of Forrestine. The

complexity of its structure, featuring a polycyclic framework with numerous stereocenters,

suggests that its total synthesis would be a formidable challenge, likely requiring a multi-step
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and intricate synthetic strategy. The absence of any reported synthetic routes prevents a

discussion of potential methodologies or experimental protocols.

Biological Activity and Signaling Pathways
Information regarding the biological activity and potential signaling pathways of Forrestine is

also unavailable. Without data from bioassays or mechanistic studies, it is impossible to create

the requested diagrams or provide an analysis of its pharmacological or physiological effects.

Conclusion
The current body of scientific knowledge on Forrestine is limited to its chemical structure. There

is a complete lack of information regarding its natural sources, synthetic procedures, and

biological functions. Consequently, the creation of an in-depth technical guide or whitepaper as

requested is not feasible at this time. Further research, including efforts to isolate Forrestine

from natural sources or to develop a synthetic route, is required to elucidate the properties of

this enigmatic compound. Researchers and drug development professionals are encouraged to

note this significant information gap as a potential area for future investigation.

To cite this document: BenchChem. [The Enigmatic Compound "Forrestine": A Review of
Currently Available Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589352#natural-sources-and-synthesis-of-
forestine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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